N-(3-chlorophenyl)-N'-cyclopropylethanediamide

• IUPAC Name: N'-(3-chlorophenyl)-N-cyclopropyloxamide
• InChI: InChI=1S/C11H11ClN2O2/c12-7-2-1-3-9(6-7)14-11(16)10(15)13-8-4-5-8/h1-3,6,8H,4-5H2,(H,13,15)(H,14,16)
• InChI Key: PRQOSGFGRPUIIE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C(=O)NC2=CC(=CC=C2)Cl
• Molecular Formula: C11H11ClN2O2
• Molecular Weight: 238.67 g/mol

Description

N-(3-chlorophenyl)-N’-cyclopropylethanediamide is a chemical compound characterized by the presence of a chlorophenyl group and a cyclopropyl group attached to an ethanediamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-chlorophenyl)-N’-cyclopropylethanediamide typically involves the reaction of 3-chloroaniline with cyclopropylcarbonyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the acyl chloride. The resulting intermediate is then reacted with ethylenediamine to form the final product. The reaction conditions include maintaining a low temperature to control the exothermic nature of the reactions and using an inert atmosphere to prevent oxidation.

Industrial Production Methods

Industrial production of N-(3-chlorophenyl)-N’-cyclopropylethanediamide may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-(3-chlorophenyl)-N’-cyclopropylethanediamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

N-(3-chlorophenyl)-N’-cyclopropylethanediamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of N-(3-chlorophenyl)-N’-cyclopropylethanediamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The pathways involved may include inhibition of enzyme activity or modulation of receptor signaling.

Comparison with Similar Compounds

Similar Compounds

• N-(3-chlorophenyl)-N’-cyclopropylcarboxamide
• N-(3-chlorophenyl)-N’-cyclopropylmethanamide
• N-(3-chlorophenyl)-N’-cyclopropylacetamide

Uniqueness

N-(3-chlorophenyl)-N’-cyclopropylethanediamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its cyclopropyl group provides rigidity to the molecule, while the chlorophenyl group enhances its reactivity and potential interactions with biological targets.